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Compound of Interest

Compound Name: 4-Methoxythioanisole

Cat. No.: B167831

Essential Safety and Handling Guide for 4-
Methoxythioanisole

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount for both personal safety and experimental

integrity. This guide provides essential, immediate safety and logistical information for handling

4-Methoxythioanisole, including detailed operational and disposal plans.

Chemical Identifier:

Name: 4-Methoxythioanisole

Synonyms: 1-Methoxy-4-(methylthio)benzene
CAS Number: 1879-16-9[1]

Molecular Formula: CHzOCeHaSCH3

Molecular Weight: 154.23 g/mol [1]

Hazard Identification and Classification

4-Methoxythioanisole is classified as a hazardous substance. Below is a summary of its GHS

hazard classifications.
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed[2]
Skin irritation 2 H315: Causes skin irritation[2]
Eye irritation ) H319: Causes serious eye

irritation[2]

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation[2]

Signal Word: Warning[2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Methoxythioanisole to minimize

exposure and ensure personal safety.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and

eye irritation.[3][4]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and
irritation.[3][4]

Respiratory Protection

NIOSH-approved respirator
with an organic vapor cartridge
or a dust mask type N95 (US).
To be used in a well-ventilated
area, preferably a chemical

fume hood.

Avoids inhalation of harmful

vapors or dust.[4]

Body Protection

Laboratory coat, long pants,

and closed-toe shoes.

Protects skin from accidental
spills.[4][5]

Operational Plan for Safe Handling
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A systematic approach is crucial for the safe handling of 4-Methoxythioanisole in a laboratory
setting.

. Preparation:

Review the Safety Data Sheet (SDS) for 4-Methoxythioanisole thoroughly before beginning
any work.[4]

Ensure that a properly functioning chemical fume hood, eyewash station, and safety shower
are readily accessible.[4]

Designate a specific area for handling the chemical to prevent contamination of the general
laboratory space.[4]

. Handling:

Conduct all weighing and transfer operations within a chemical fume hood to control
exposure to dust and vapors.[4]

Use appropriate tools (e.g., spatula, scoop) to handle the solid material, minimizing the
creation of dust.

Keep containers of 4-Methoxythioanisole tightly closed when not in use and store in a cool,
dry, and well-ventilated area.[6]

. In Case of Exposure:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2]

If on skin: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation persists, seek medical attention.[6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek immediate medical attention.[2][6]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[2]
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Disposal Plan

Proper disposal of 4-Methoxythioanisole and its containers is essential to prevent
environmental contamination and comply with regulations.

1. Waste Segregation and Collection:

o Collect all waste materials, including unused 4-Methoxythioanisole and any contaminated
disposable items (e.g., gloves, wipes, pipette tips), in a designated and clearly labeled
hazardous waste container.[7]

e The container must be compatible with the chemical, properly sealed, and stored in a
designated satellite accumulation area.[7]

2. Disposal Procedure:

o Dispose of the chemical waste through a licensed hazardous waste disposal company or
your institution's Environmental Health and Safety (EHS) office.

» Do not dispose of 4-Methoxythioanisole down the drain or in the regular trash.[7]

o Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate
collected as hazardous waste. The cleaned container can then be disposed of according to
institutional guidelines.[7]

Workflow for Safe Handling of 4-Methoxythioanisole
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Workflow for Safe Handling of 4-Methoxythioanisole
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Caption: Workflow for the safe handling of 4-Methoxythioanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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